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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603 Get Quote

Introduction
5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a

secondary alcohol functional group.[1] Its molecular structure includes a single chiral center at

the fifth carbon atom, giving rise to two distinct stereoisomers: (5R)-5-hydroxy-2-hexanone
and (5S)-5-hydroxy-2-hexanone.[1] These enantiomers are non-superimposable mirror

images of each other and can exhibit significantly different biological activities, pharmacological

properties, and toxicological profiles.[2] This divergence is critical in the field of drug

development, where the therapeutic effects of a chiral drug are often associated with one

specific enantiomer, while the other may be inactive or even responsible for adverse effects.[2]

[3]

This guide provides a comprehensive technical overview of the (5R) and (5S) enantiomers of 5-
hydroxy-2-hexanone, covering their synthesis, physicochemical properties, and analytical

characterization. It is intended for researchers, scientists, and professionals in drug

development and chemical synthesis who are interested in the application of these chiral

building blocks.

The fundamental relationship between the two enantiomers is depicted below, highlighting the

chiral center responsible for their stereoisomerism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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